Cas no 226259-48-9 (1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid)

• Product Name: 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid
• CAS No: 226259-48-9
• MF: C₉H₈O₄S
• MW: 212.222421646118
• CID: 4642209
• PubChem ID: 17796710
• Update Time: 2025-11-01

1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-, 1,1-dioxide
• 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid

• Inchi： 1S/C9H8O4S/c10-9(11)7-1-2-8-6(5-7)3-4-14(8,12)13/h1-2,5H,3-4H2,(H,10,11)
• InChI Key： MPRPXLMHIKCBAC-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(O)=O)C=C1CCS2(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid

Comprehensive Overview of 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid (CAS No. 226259-48-9)

The compound 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid (CAS No. 226259-48-9) is a sulfone derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a benzothiophene core and a carboxylic acid functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development and material science.

One of the key reasons for the growing attention on 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid is its role in the design of enzyme inhibitors and anti-inflammatory agents. The sulfone moiety in its structure enhances its binding affinity to biological targets, making it a promising candidate for therapeutic applications. Recent studies have explored its derivatives for their efficacy in modulating specific pathways, aligning with the current trend of precision medicine and targeted therapies.

From a synthetic chemistry perspective, the compound's carboxylic acid group offers versatility for further functionalization. This feature is particularly relevant in the context of green chemistry, where researchers seek sustainable methods to modify such intermediates. The demand for eco-friendly synthetic routes has led to innovations in catalytic processes, and 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid serves as a model substrate in these advancements.

In addition to its pharmaceutical applications, this compound has garnered interest in material science. Its benzothiophene backbone contributes to the development of organic semiconductors and optoelectronic materials. With the rise of flexible electronics and renewable energy technologies, the exploration of such aromatic systems is a hot topic among scientists and engineers.

Another area of relevance is the compound's stability and solubility profile, which are critical for formulation scientists. The balance between lipophilicity and hydrophilicity in 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid makes it a subject of formulation optimization studies, especially in drug delivery systems. This aligns with the broader industry focus on improving bioavailability and patient compliance.

For researchers sourcing this compound, quality and purity are paramount. CAS No. 226259-48-9 is often referenced in supplier catalogs with detailed specifications, including HPLC and NMR data. The emphasis on analytical characterization reflects the rigorous standards required in modern chemical and pharmaceutical industries.

Looking ahead, the potential of 1,1-dioxo-2,3-dihydro-1lambda6-benzothiophene-5-carboxylic acid in interdisciplinary research is vast. Its applications span from medicinal chemistry to advanced materials, addressing some of the most pressing challenges in science and technology. As innovation continues, this compound is likely to remain a focal point in both academic and industrial settings.